Ethyl N-(3-benzoyl-5-nitropyridin-2-yl)glycinate
Overview
Description
Ethyl N-(3-benzoyl-5-nitropyridin-2-yl)glycinate, also known as ENBNG, is an organic compound that has been widely studied for its various applications in the scientific research field. It is a derivative of the nitropyridine family, which is known for its unique properties that make it useful in a variety of research experiments. This compound has a wide range of applications, such as in the synthesis of drugs, in the synthesis of new materials, and in the study of biochemical and physiological effects.
Scientific Research Applications
Anti-Fibrosis Activity
Ethyl N-(3-benzoyl-5-nitropyridin-2-yl)glycinate derivatives have been studied for their potential anti-fibrotic activities. These compounds have shown promising results in inhibiting the expression of collagen and reducing the content of hydroxyproline in cell culture mediums, indicating their potential as novel anti-fibrotic drugs .
Synthesis of Heterocyclic Compounds
The compound serves as a precursor in the synthesis of novel heterocyclic compounds, which are crucial in medicinal chemistry. These heterocyclic structures are often employed in the design of drugs with various pharmacological activities .
Pharmacophore Development
Due to its structural complexity, Ethyl N-(3-benzoyl-5-nitropyridin-2-yl)glycinate can be used as a pharmacophore. Pharmacophores are essential for the development of new drugs as they represent the molecular features that ensure the optimal interactions with a biological target .
Chemical Biology Research
In chemical biology, this compound can be utilized to study the interaction between small molecules and biological systems. It can help in understanding the underlying mechanisms of diseases at the molecular level .
Organic Synthesis Methodology
This compound is involved in the development of new methodologies for organic synthesis. For example, it can be used in reactions that require the formation of amide bonds through C–C bond cleavage, which is a novel approach in organic synthesis .
Material Science
In material science, Ethyl N-(3-benzoyl-5-nitropyridin-2-yl)glycinate can be used in the synthesis of organic compounds that form part of polymers or other advanced materials with specific properties .
properties
IUPAC Name |
ethyl 2-[(3-benzoyl-5-nitropyridin-2-yl)amino]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O5/c1-2-24-14(20)10-18-16-13(8-12(9-17-16)19(22)23)15(21)11-6-4-3-5-7-11/h3-9H,2,10H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLDKFZJZUOEOFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC1=C(C=C(C=N1)[N+](=O)[O-])C(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl N-(3-benzoyl-5-nitropyridin-2-yl)glycinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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